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Compound of Interest

Compound Name: MT-DADMe-ImmA

Cat. No.: B1663505

Application Notes and Protocols for MT-DADMe-
ImmA

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility, stability, and handling of MT-
DADMe-ImmA (Methylthio-DADMe-Immucillin A), a potent inhibitor of 5'-methylthioadenosine
phosphorylase (MTAP).

Application Notes
Product Information

e Product Name: MT-DADMe-ImmA

Synonyms: MTDIA, Methylthio-DADMe-Immucillin A[1][2]

CAS Number: 653592-04-2[1][3][4]

Molecular Formula: C13H1oNsOS[1][3][4]

Molecular Weight: 293.40 g/mol [3]

Mechanism of Action
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MT-DADMe-ImmaA is a powerful, transition-state analogue inhibitor of human 5'-
methylthioadenosine phosphorylase (MTAP), with a Ki value as low as 90 pM.[3][5] MTAP plays
a crucial role in the polyamine biosynthesis pathway by salvaging 5'-methylthioadenosine
(MTA).[6] Inhibition of MTAP by MT-DADMe-ImmA leads to an intracellular accumulation of
MTA.[1][3][6] This accumulation, in turn, can induce apoptosis in cancer cells that are sensitive
to this pathway disruption, particularly in combination with MTA.[3][6] The downstream effects
are linked to the inhibition of protein arginine methyltransferase 5 (PRMT5), as MTA competes

with the cofactor S-adenosylmethionine (SAM).[7][8]
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Caption: MTAP Inhibition Signaling Pathway.

Solubility Data

The solubility of MT-DADMe-ImmA varies across different solvents. For optimal results,
particularly in DMSO, using a newly opened bottle is recommended as hygroscopic DMSO can
affect solubility.[3] Sonication or gentle heating may be required to achieve complete
dissolution.[3]
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Solvent Solubility Notes

Solubility can range from 10
mg/mL (34.08 mM) to 100
DMSO 10 mg/mL - 100 mg/mL mg/mL (340.84 mM).[1][3]

Ultrasonic treatment is often

necessary.[3]
DMF 10 mg/mL
PBS (pH 7.2) 1 mg/mL
Water Insoluble [2]
_ _ 10% DMSO, 40% PEG300,
In Vivo Formulation 1 = 2.5 mg/mL (8.52 mM) )
5% Tween-80, 45% Saline.[3]
i ] 10% DMSO, 90% (20% SBE-
In Vivo Formulation 2 = 2.5 mg/mL (8.52 mM) ) )
B-CD in Saline).[3]
In Vivo Formulation 3 > 2.5 mg/mL (8.52 mM) 10% DMSO, 90% Corn Oil.[3]

Stability and Storage Recommendations

Proper storage is crucial to maintain the integrity of MT-DADMe-ImmA.

Form Storage Temperature Duration
Powder -20°C Up to 3 years
4°C Up to 2 years
In Solvent -80°C 6 months to 1 year
-20°C 1 month
Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
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o Materials:

o

MT-DADMe-ImmA powder

[¢]

Anhydrous, newly opened DMSO

Sterile, conical tube

[¢]

Vortexer

[e]

o

Sonicator (optional)
e Procedure:

1. Weigh the desired amount of MT-DADMe-ImmA powder. For example, to prepare 1 mL of
a 10 mM solution, use 2.934 mg of the compound.

2. Add the appropriate volume of DMSO to the tube.
3. Vortex the solution thoroughly for 2-3 minutes.
4. If the compound is not fully dissolved, sonicate the solution for 10-15 minutes.[3][4]

5. Once dissolved, aliquot the stock solution into smaller volumes to avoid repeated freeze-
thaw cycles.

6. Store the aliquots at -80°C for long-term use.[3][4]

Protocol 2: Preparation of a Working Solution for In Vitro
Cell-Based Assays

e Materials:
o 10 mM MT-DADMe-ImmA stock solution in DMSO
o Appropriate cell culture medium

e Procedure:
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1. Thaw a frozen aliquot of the 10 mM stock solution at room temperature.

2. Perform serial dilutions of the stock solution with cell culture medium to achieve the
desired final concentrations for your experiment (e.g., 100 pM to 100 uM).[4][9]

3. It is recommended to prepare fresh working solutions for each experiment.

Protocol 3: Formulation for In Vivo Animal Studies

This protocol provides a method for preparing a dosing solution suitable for oral or
intraperitoneal administration in mice.[3]

o Materials:
o MT-DADMe-ImmA

DMSO

[¢]

PEG300

[e]

Tween-80

o

[¢]

Saline (0.9% NacCl)
e Procedure (for a 2.5 mg/mL solution):
1. Prepare a 25 mg/mL stock solution of MT-DADMe-ImmA in DMSO.

2. To prepare 1 mL of the final formulation, combine the following in a sterile tube, ensuring
to mix thoroughly after each addition:

100 pL of the 25 mg/mL MT-DADMe-ImmA stock in DMSO

400 pL of PEG300

50 pL of Tween-80

450 pL of Saline
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3. This will result in a final solution containing 10% DMSO, 40% PEG300, 5% Tween-80, and
45% Saline, with a MT-DADMe-ImmA concentration of 2.5 mg/mL.[3]

4. It is strongly recommended to use this formulation on the day of preparation.[3]
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Caption: Cell Viability Assay Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. caymanchem.com [caymanchem.com]

¢ 2. medkoo.com [medkoo.com]

¢ 3. medchemexpress.com [medchemexpress.com]
e 4. MT-DADMe-ImmA | TargetMol [targetmol.com]
e 5. chembk.com [chembk.com]

e 6. Atransition state analogue of 5'-methylthioadenosine phosphorylase induces apoptosis in
head and neck cancers - PubMed [pubmed.ncbi.nlm.nih.gov]

o 7.researchgate.net [researchgate.net]
o 8. researchgate.net [researchgate.net]
e 9. glpbio.com [glpbio.com]

 To cite this document: BenchChem. [MT-DADMe-ImmA solubility and stability in DMSO and
other solvents.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663505#mt-dadme-imma-solubility-and-stability-in-
dmso-and-other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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